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Compound of Interest

Compound Name: Formamide-13C

Cat. No.: B1339986

An In-depth Technical Guide to the Safe Handling of Formamide-13C in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Formamide-13C, a
stable isotope-labeled solvent and reagent commonly used in research and development. Due
to the isotopic nature of Formamide-13C, its chemical and toxicological properties are
considered identical to those of unlabeled formamide. Therefore, all safety precautions and
handling procedures for formamide must be strictly followed when working with its isotopically
labeled counterpart.

Chemical and Physical Properties

Formamide-13C is a clear, colorless, and somewhat viscous liquid with a faint odor of
ammonia.[1] It is a versatile solvent due to its high dielectric constant and miscibility with water
and many organic solvents.[1][2]

Table 1: Physical and Chemical Properties of Formamide-13C
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Property Value References
Chemical Formula H13CONH:2

Molecular Weight 46.03 g/mol [3114]
CAS Number 51284-91-4 [3][4]
Appearance Clear, colorless liquid [1][5]
Odor Faint ammonia-like [1][5]
Boiling Point 210 °C (decomposes) [5]
Melting Point 2-3°C [5]
Flash Point 152 - 175 °C [2][5]
Density 1.133-1.159 g/mL at 25 °C [5]
Solubility Miscible with water [1][2]
Vapor Pressure 0.06 - 0.08 mbar at 20 °C [2][5]
Vapor Density 1.56 (Air=1) [1][5]
Autoignition Temperature 500 °C [5]

Hazard Identification and Toxicology

Formamide-13C is classified as a hazardous substance with significant health risks. It is a

suspected carcinogen, a known reproductive toxin, and an irritant.[2][6][7] The primary routes

of exposure are inhalation, skin absorption, and eye contact.[6][8]

Table 2: GHS Hazard Classifications and Statements for Formamide
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Hazard Class GHS Category Hazard Statement References

. - H351: Suspected of
Carcinogenicity 2 _ [2][9][10]
causing cancer.

H360: May damage
Reproductive Toxicity 1B fertility or the unborn [2][3][9][10]
child.

H373: May cause

damage to organs

Specific Target Organ (blood, liver, kidneys,
Toxicity (Repeated 2 central nervous [2][11][12][13]
Exposure) system) through

prolonged or repeated

exposure.
Serious Eye 1 H318: Causes serious 3]
Damage/Irritation eye damage.
Acute Toxicity o
) 3 H331: Toxic ifinhaled.  [3]
(Inhalation)
Germ Cell H340: May cause
. 1B : [3]
Mutagenicity genetic defects.

Toxicological Data:

Formamide is readily absorbed through inhalation, ingestion, and dermal contact.[14] It is
classified as a reproductive hazard and a teratogen in animal studies.[8][14]

Table 3: Acute Toxicity Data for Formamide
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Route Species Value References
Oral LD50 Rat 5325 - 5577 mg/kg [12][15]

Oral LD50 Mouse 3150 mg/kg [12]

Dermal LD50 Rabbit 17000 mg/kg [12]
Inhalation LC50 Rat >3900 ppm (6 hours) [12]

Experimental Protocols for Safety Assessment

The toxicological data presented above are derived from standardized experimental protocols.
While detailed methodologies are extensive, the following provides an overview of the types of
studies conducted.

o Acute Toxicity Studies (e.g., LD50, LC50): These experiments determine the dose or
concentration of a substance that is lethal to 50% of a test population. For Formamide, these
studies involve administering the substance orally, dermally, or via inhalation to animal
models (e.g., rats, mice, rabbits) and observing the mortality rate over a specified period.

o Carcinogenicity Bioassays: These are long-term studies, typically two years in duration,
where animals are exposed to the substance daily. At the end of the study, tissues and
organs are examined for evidence of tumor formation.[16]

» Reproductive and Developmental Toxicity Studies: These experiments assess the effects of
the substance on the reproductive capabilities of adult animals and the development of their
offspring.[14][17][18][19] This includes evaluating fertility, gestation, and the health of the
newborns.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure to Formamide-13C.

Handling:

o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[2][7]
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» Avoid contact with skin, eyes, and clothing.[2][6]

e Do not breathe vapors or mists.[2][20]

» Use appropriate personal protective equipment (PPE).[5][6]
e Wash hands thoroughly after handling.[2][21]

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents, acids, and bases.[6][7][13]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Recommended storage temperature is 2-8°C.[2]

Store locked up or in an area accessible only to authorized personnel.[2][5][9]

Store away from incompatible substances.[7]
Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Formamide-13C.

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection. A face shield may be necessary in situations with a high risk of splashing.[2][6][7]

» Skin Protection:
o Wear a lab coat, long pants, and closed-toe shoes.[6]

o Use nitrile rubber gloves. For incidental contact, a thickness of at least 0.11 mm is
recommended. For prolonged contact, use gloves with a thickness of 0.2 mm or greater.[7]
[20]

o Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,
use a NIOSH/MSHA-approved respirator with an appropriate cartridge.[5][9]
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Handling Formamide-13C
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PPE Selection Workflow for Formamide-13C.
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First Aid Measures

In case of exposure, follow these first aid procedures immediately.

Table 4: First Aid Measures for Formamide-13C Exposure

Exposure Route

First Aid Procedure

References

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek immediate

medical attention.

[215][22]

Skin Contact

Immediately flush skin with
running water for at least 15
minutes while removing
contaminated clothing and

shoes. Seek medical attention.

[215][22]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[21[5][22]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[2][5]

Spill and Accident Procedures

In the event of a spill or accidental release, follow these procedures.

o Evacuate: Immediately evacuate the area.[6]

o Ventilate: Ensure adequate ventilation.
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» Contain: Prevent further leakage or spillage if it is safe to do so.[2]

e Absorb: Use an inert absorbent material (e.g., sand, diatomaceous earth) to absorb the spill.
[21][23]

e Collect: Place the absorbed material into a suitable, labeled container for hazardous waste
disposal.[2][23]

o Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol) followed by soap
and water.[24]

e Report: Report the incident to the appropriate safety personnel.

For large spills, or if you are not trained to handle the spill, evacuate the area and contact
emergency services.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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